Cas no 70952-21-5 (Benzamide, N-[1-[(butylamino)carbonyl]-2-phenylethenyl]-4-chloro-)
70952-21-5 structure
Product Name:Benzamide, N-[1-[(butylamino)carbonyl]-2-phenylethenyl]-4-chloro-
CAS No:70952-21-5
MF:C20H21ClN2O2
MW:356.845944166183
CID:546356
PubChem ID:71404774
Update Time:2025-04-19
Benzamide, N-[1-[(butylamino)carbonyl]-2-phenylethenyl]-4-chloro- Chemical and Physical Properties
Names and Identifiers
-
- Benzamide, N-[1-[(butylamino)carbonyl]-2-phenylethenyl]-4-chloro-
- N-[3-(butylamino)-3-oxo-1-phenylprop-1-en-2-yl]-4-chlorobenzamide
- DTXSID60825599
- 70952-21-5
-
- Inchi: 1S/C20H21ClN2O2/c1-2-3-13-22-20(25)18(14-15-7-5-4-6-8-15)23-19(24)16-9-11-17(21)12-10-16/h4-12,14H,2-3,13H2,1H3,(H,22,25)(H,23,24)
- InChI Key: WZNHJGHBGGJVOH-UHFFFAOYSA-N
- SMILES: ClC1C=CC(=CC=1)C(NC(=CC1C=CC=CC=1)C(NCCCC)=O)=O
Computed Properties
- Exact Mass: 356.12933
- Monoisotopic Mass: 356.1291556g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 25
- Rotatable Bond Count: 7
- Complexity: 464
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- XLogP3: 3
- Topological Polar Surface Area: 58.2Ų
Experimental Properties
- PSA: 58.2
Benzamide, N-[1-[(butylamino)carbonyl]-2-phenylethenyl]-4-chloro- Related Literature
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J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
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Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
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Aloke Das,K. K. Mahato,Chayan K. Nandi,Tapas Chakraborty,Shridhar R. Gadre,Nikhil A. Gokhale Phys. Chem. Chem. Phys., 2002,4, 2162-2168
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Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
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Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
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